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Compound of Interest

Compound Name:
2,4-Dichloropyrrolo[2,1-f]

[1,2,4]triazine

Cat. No.: B1317187 Get Quote

In-Depth Technical Guide: 2,4-
Dichloropyrrolo[2,1-f]triazine
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological significance of 2,4-Dichloropyrrolo[2,1-f]triazine. The content is tailored for

researchers, scientists, and professionals in the field of drug development, offering detailed

data and experimental protocols.

Core Compound Data
2,4-Dichloropyrrolo[2,1-f]triazine is a heterocyclic compound of interest in medicinal chemistry.

Its fundamental properties are summarized below.
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Property Value Source

Molecular Formula C₆H₃Cl₂N₃ [1][2][3]

Molecular Weight 188.01 g/mol [1]

CAS Number 918538-05-3 [1][2]

Physical Form
Pale-yellow to Yellow-brown

Solid

Purity ≥95-97% [1][2]

Storage Conditions
2-8°C under an inert

atmosphere

Synthesis Protocol
A general and established method for the synthesis of 2,4-Dichloropyrrolo[2,1-f]triazine

involves the treatment of pyrrolo[2,1-f][1][2][3]triazine-2,4(1H,3H)-dione with a chlorinating

agent.[4]

Experimental Protocol
Starting Material: Pyrrolo[2,1-f][1][2][3]triazine-2,4(1H,3H)-dione

Reagents and Solvents:

Diisopropylethylamine

Toluene

Phosphorous trichloride

Ice-cooled saturated sodium bicarbonate solution

Dichloromethane

Saturated saline solution
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Anhydrous magnesium sulfate

Hexane

Procedure:

To a solvent mixture of diisopropylethylamine (4.5 mL) and toluene (20 mL) under a nitrogen

atmosphere, add pyrrolo[2,1-f][1][2][3]triazine-2,4(1H,3H)-dione (1.6 g, 10.4 mmol) and

phosphorous trichloride (2.94 mL).[4]

Transfer the reaction mixture to a sealed tube and heat at 120 °C for 20 hours.[4]

After the reaction is complete, carefully pour the mixture into 50 mL of ice-cooled saturated

sodium bicarbonate solution and stir for 15 minutes.[4]

The aqueous phase is then extracted three times with dichloromethane (50 mL each).[4]

Combine the organic layers and wash once with saturated saline solution (50 mL).[4]

Dry the organic layer over anhydrous magnesium sulfate and concentrate it under reduced

pressure to remove the solvent.[4]

The crude product is purified by silica gel column chromatography using a gradient elution of

50-100% dichloromethane in hexane.[4]

This process yields 2,4-Dichloropyrrolo[2,1-f]triazine as a light brown solid (1.2 g, 86% yield).

[4]

The final product is characterized by ¹H NMR and mass spectrometry.[4]
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Synthesis Workflow for 2,4-Dichloropyrrolo[2,1-f]triazine

Reaction Setup

Workup

Purification

Start: Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione

Mix with Diisopropylethylamine, Toluene, and Phosphorous Trichloride under N2

Heat at 120°C for 20h in a sealed tube

Quench with ice-cooled NaHCO3 solution

Extract with Dichloromethane (3x)

Wash combined organic layers with saline

Dry with MgSO4 and concentrate

Silica Gel Column Chromatography

End Product: 2,4-Dichloropyrrolo[2,1-f]triazine

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dichloropyrrolo[2,1-f]triazine.
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Biological Context and Potential Applications
The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged structure in medicinal chemistry,

forming the core of several kinase inhibitors used in cancer therapy.[5][6] This class of

compounds has shown significant potential in targeting various kinases involved in cell

signaling pathways that are often dysregulated in cancer.

While specific signaling pathways for 2,4-Dichloropyrrolo[2,1-f]triazine are not extensively

documented in the reviewed literature, its structural class is known to be a source of potent

inhibitors for kinases such as:

VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): Inhibition of VEGFR-2 can

disrupt angiogenesis, a critical process for tumor growth and metastasis.[5][7]

EGFR (Epidermal Growth Factor Receptor): Targeting EGFR is a key strategy in treating

various cancers, including non-small cell lung cancer.[5]

ALK (Anaplastic Lymphoma Kinase): ALK inhibitors are effective in certain types of lung

cancer.[5]

c-Met: This receptor tyrosine kinase is implicated in tumor growth and invasion.[5]

The 2,4-dichloro-substitution pattern provides reactive sites for further chemical modification,

making 2,4-Dichloropyrrolo[2,1-f]triazine a valuable intermediate for developing more complex

and targeted kinase inhibitors. The general mechanism involves the pyrrolotriazine core acting

as a scaffold that binds to the ATP-binding pocket of the target kinase, thereby inhibiting its

catalytic activity and blocking downstream signaling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemscene.com/product/918538-05-3.html
https://www.achemblock.com/c-2831-2-4-dichloro-pyrrolo-2-1-f-1-2-4-triazine.html
https://www.sigmaaldrich.com/SG/en/product/bldpharmatech/bl3h1f1cbd2e
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590428/
https://www.researchgate.net/publication/340602273_Design_synthesis_and_antiproliferative_activity_evaluation_of_a_series_of_pyrrolo21-f124triazine_derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590428/
https://pubmed.ncbi.nlm.nih.gov/18221875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590428/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Signaling Pathway Inhibition

Kinase Signaling Pathway

Growth Factor (Ligand)

Receptor Tyrosine Kinase
(e.g., VEGFR-2, EGFR)

Substrate Protein

 phosphorylates

ATP

 provides phosphate

Phosphorylated Substrate

Downstream Signaling
(Proliferation, Angiogenesis)

Pyrrolo[2,1-f]triazine
Derivative

 blocks ATP binding site

Click to download full resolution via product page

Caption: Role of Pyrrolo[2,1-f]triazines as kinase inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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